Cas no 1305323-57-2 (1H-Pyrazole-1-methanol, 3-iodo-)

• Product Name: 1H-Pyrazole-1-methanol, 3-iodo-
• CAS No: 1305323-57-2
• MF: C₄H₅IN₂O
• MW: 223.999772787094
• CID: 5207531
• Update Time: 2025-10-29

1H-Pyrazole-1-methanol, 3-iodo- Chemical and Physical Properties

Names and Identifiers

• (3-Iodo-1h-pyrazol-1-yl)methanol
• STL588303
• 1H-Pyrazole-1-methanol, 3-iodo-

• Inchi： 1S/C4H5IN2O/c5-4-1-2-7(3-8)6-4/h1-2,8H,3H2
• InChI Key： CJBVIQYYIUSVDK-UHFFFAOYSA-N
• SMILES： IC1C=CN(CO)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 80.4
• XLogP3: 0.3
• Topological Polar Surface Area: 38

Additional information on 1H-Pyrazole-1-methanol, 3-iodo-

Introduction to 1H-Pyrazole-1-methanol, 3-iodo (CAS No: 1305323-57-2)

1H-Pyrazole-1-methanol, 3-iodo, with the chemical formula C₅H₅IN₂O, is a significant intermediate in modern pharmaceutical and agrochemical research. This compound has garnered attention due to its versatile structural framework, which makes it a valuable building block for synthesizing various biologically active molecules. The presence of both an iodine substituent and a hydroxymethyl group on the pyrazole core provides unique reactivity that is exploited in multiple synthetic pathways.

The CAS No: 1305323-57-2 uniquely identifies this compound in scientific literature and commercial databases, ensuring precise referencing and differentiation from other isomers or analogs. The pyrazole scaffold is inherently pharmacophoric, meaning it can interact with biological targets to elicit specific effects. In recent years, there has been a surge in research focused on pyrazole derivatives due to their demonstrated efficacy in drug discovery.

One of the most compelling aspects of 1H-Pyrazole-1-methanol, 3-iodo is its role as a precursor in the development of novel therapeutic agents. Researchers have leveraged its reactivity to construct more complex molecules with potential applications in oncology, anti-inflammatory, and antimicrobial therapies. The iodine atom at the 3-position is particularly noteworthy, as it serves as an excellent handle for further functionalization via cross-coupling reactions such as Suzuki or Stille couplings.

Recent studies have highlighted the utility of this compound in generating libraries of pyrazole-based inhibitors. For instance, modifications at the 1-position (the hydroxymethyl group) can be tailored to enhance solubility or metabolic stability, while the iodine moiety allows for diversification of the core structure. Such flexibility has enabled the synthesis of compounds with improved pharmacokinetic profiles and reduced off-target effects.

The agrochemical sector has also benefited from the exploration of 1H-Pyrazole-1-methanol, 3-iodo derivatives. Pyrazole-based herbicides and fungicides are known for their mode of action against resistant plant pathogens, making them indispensable in sustainable agriculture. The ability to introduce various substituents into this framework has led to the discovery of next-generation crop protection agents that are both effective and environmentally benign.

In terms of synthetic methodologies, 1H-Pyrazole-1-methanol, 3-iodo is typically prepared through multi-step organic transformations starting from commercially available precursors. The iodination step is often performed using reagents like NIS (n-iodosuccinimide) or I₂ under controlled conditions to ensure regioselectivity. Once synthesized, the compound can be further functionalized to meet specific research or industrial demands.

The growing interest in heterocyclic chemistry has positioned 1H-Pyrazole-1-methanol, 3-iodo as a cornerstone molecule in medicinal chemistry. Its structural features allow for seamless integration into diverse molecular architectures, facilitating rapid hit identification and optimization pipelines. Academic and industrial labs alike have utilized this compound to explore novel chemical space with promising results.

Future directions in the study of 1H-Pyrazole-1-methanol, 3-iodo may include investigating its role in photodynamic therapy or as a scaffold for developing kinase inhibitors. The compound’s ability to undergo metal-catalyzed transformations opens doors for exploring its potential in material science applications as well. As synthetic techniques continue to evolve, the utility of this intermediate is expected to expand further.

In conclusion,1H-Pyrazole-1-methanol, 3-iodo (CAS No: 1305323-57-2) represents a critical component in modern chemical synthesis. Its unique structural attributes and reactivity make it indispensable for researchers aiming to develop innovative pharmaceuticals and agrochemicals. The continued exploration of its derivatives promises to yield groundbreaking advancements across multiple scientific disciplines.